2,7-Difluro-3,6-bis[(2-methoxyethoxy)-methoxy]-9H-xanthen-9-one
Overview
Description
“2,7-Difluro-3,6-bis[(2-methoxyethoxy)-methoxy]-9H-xanthen-9-one” is a chemical compound with the CAS Number: 430459-53-3 . It has a molecular weight of 440.4 and its IUPAC name is 2,7-difluoro-3,6-bis((2-methoxyethoxy)methoxy)-9H-xanthen-9-one .
Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 536.3±50.0 °C and a predicted density of 1.316±0.06 g/cm3 . It is a solid at room temperature .Scientific Research Applications
Antiviral Agents
Polycyclic aromatic compounds, including xanthenes, have been explored for their antiviral properties. A study by Carr et al. (1976) on bis-basic-substituted polycyclic aromatic compounds revealed the broad-spectrum antiviral activity of various xanthenes when administered orally or subcutaneously, indicating their potential as antiviral agents (Carr et al., 1976).
Organic Chemistry and Synthesis
The oxidative addition reactions on rhodium complexes with xanthene derivatives, as researched by Uchimura et al. (2007), showcase the importance of xanthenes in the development of catalytic processes and synthesis of complex molecules (Uchimura et al., 2007). Similarly, Han and Bárány (1997) discussed novel S-Xanthenyl protecting groups for cysteine in peptide synthesis, highlighting xanthene's role in the field of organic chemistry and peptide research (Han & Bárány, 1997).
Materials Science
In materials science, Lal et al. (1999) described the use of Bis(2-methoxyethyl)aminosulfur trifluoride for converting alcohols to alkyl fluorides, showcasing the compound's utility in materials processing and synthesis (Lal et al., 1999). Water-soluble polyfluorenes, as investigated by Oh et al. (2010), act as interfacial layers in organic solar cells, demonstrating the application of xanthene derivatives in enhancing the performance of renewable energy technologies (Oh et al., 2010).
Fluorescence and Imaging
Xanthenes have also been employed in the development of fluorescence probes for detecting reactive oxygen species, as explored by Setsukinai et al. (2003). These compounds facilitate the study of biological systems and contribute to our understanding of cellular processes (Setsukinai et al., 2003).
Safety and Hazards
The safety information available indicates that this compound may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261) and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Properties
IUPAC Name |
2,7-difluoro-3,6-bis(2-methoxyethoxymethoxy)xanthen-9-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22F2O8/c1-25-3-5-27-11-29-19-9-17-13(7-15(19)22)21(24)14-8-16(23)20(10-18(14)31-17)30-12-28-6-4-26-2/h7-10H,3-6,11-12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFIHRJXHCRUKGF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCOC1=C(C=C2C(=C1)OC3=CC(=C(C=C3C2=O)F)OCOCCOC)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22F2O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.